Cas no 1388059-37-7 (4-Bromo-2-(difluoromethyl)-7-methyl-1H-benzo[d]imidazole)

• Product Name: 4-Bromo-2-(difluoromethyl)-7-methyl-1H-benzo[d]imidazole
• CAS No: 1388059-37-7
• MF: C₉H₇BrF₂N₂
• MW: 261.066087961197
• CID: 4823839
• Update Time: 2025-06-15

4-Bromo-2-(difluoromethyl)-7-methyl-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-7-methyl-1H-benzo[d]imidazole

• Inchi： 1S/C9H7BrF2N2/c1-4-2-3-5(10)7-6(4)13-9(14-7)8(11)12/h2-3,8H,1H3,(H,13,14)
• InChI Key： HIIUTJGYNGYUSU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C2=C1NC(C(F)F)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7

Additional information on 4-Bromo-2-(difluoromethyl)-7-methyl-1H-benzo[d]imidazole

Introduction to 4-Bromo-2-(difluoromethyl)-7-methyl-1H-benzo[d]imidazole (CAS No. 1388059-37-7)

4-Bromo-2-(difluoromethyl)-7-methyl-1H-benzo[d]imidazole (CAS No. 1388059-37-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This heterocyclic compound belongs to the benzo[d]imidazole family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of both bromine and difluoromethyl substituents in its structure imparts unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 4-Bromo-2-(difluoromethyl)-7-methyl-1H-benzo[d]imidazole consists of a benzene ring fused with an imidazole ring, with specific functional groups strategically positioned to enhance reactivity and biological efficacy. The bromo atom at the 4-position and the difluoromethyl group at the 2-position are particularly noteworthy, as they serve as key sites for further chemical modification. Additionally, the methyl group at the 7-position contributes to the overall stability and electronic properties of the molecule.

Recent advancements in medicinal chemistry have highlighted the importance of benzo[d]imidazole derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The introduction of halogenated substituents, such as bromine and fluorine, has further expanded their utility by enhancing binding affinity and metabolic stability. In particular, 4-Bromo-2-(difluoromethyl)-7-methyl-1H-benzo[d]imidazole has been investigated for its potential role in developing novel inhibitors targeting specific biological pathways.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The bromo atom provides a convenient handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse aryl or heteroaryl groups. This property is particularly useful in constructing more complex scaffolds for drug development. Furthermore, the difluoromethyl group is known to improve pharmacokinetic profiles by increasing lipophilicity and reducing metabolic clearance. These features make 4-Bromo-2-(difluoromethyl)-7-methyl-1H-benzo[d]imidazole an attractive building block for medicinal chemists.

Recent studies have demonstrated the compound's potential in oncology research. Benzo[d]imidazole derivatives have been reported to inhibit kinases and other enzymes involved in cancer cell proliferation. The structural motif of 4-Bromo-2-(difluoromethyl)-7-methyl-1H-benzo[d]imidazole aligns well with known pharmacophores that interact with these targets. Preliminary computational studies suggest that modifications at the bromo and difluoromethyl positions can fine-tune binding interactions, leading to enhanced potency and selectivity. These findings are particularly exciting given the growing demand for targeted therapies in cancer treatment.

The synthetic utility of this compound has also been explored in other therapeutic areas. For instance, researchers have utilized it as a precursor in the synthesis of antimicrobial agents. The presence of both bromine and fluorine substituents allows for further derivatization into molecules with improved antibacterial and antifungal properties. Additionally, its incorporation into peptidomimetics has shown promise in developing novel inhibitors targeting bacterial proteases.

In conclusion, 4-Bromo-2-(difluoromethyl)-7-methyl-1H-benzo[d]imidazole (CAS No. 1388059-37-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its synthetic versatility, make it a valuable tool for drug discovery and development. As research continues to uncover new applications for benzo[d]imidazole derivatives, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.